Cas no 1556183-77-7 (5-(prop-2-yn-1-yl)(propyl)aminofuran-2-carboxylic acid)

• Product Name: 5-(prop-2-yn-1-yl)(propyl)aminofuran-2-carboxylic acid
• CAS No: 1556183-77-7
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• CID: 6121896
• PubChem ID: 81798136
• Update Time: 2024-01-12

5-(prop-2-yn-1-yl)(propyl)aminofuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(prop-2-yn-1-yl)(propyl)aminofuran-2-carboxylic acid
• EN300-1449644
• 5-[(prop-2-yn-1-yl)(propyl)amino]furan-2-carboxylic acid
• AKOS020779156
• 1556183-77-7

• Inchi： 1S/C11H13NO3/c1-3-7-12(8-4-2)10-6-5-9(15-10)11(13)14/h1,5-6H,4,7-8H2,2H3,(H,13,14)
• InChI Key： FMKRVRYTBGTQAA-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CC=C1N(CC#C)CCC

Computed Properties

• Exact Mass: 207.08954328g/mol
• Monoisotopic Mass: 207.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 53.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acids